8-(4-ethoxyphenyl)-4-oxo-N-(pyridin-2-ylmethyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: 8-(4-ethoxyphenyl)-4-oxo-N-(pyridin-2-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C20H20N6O3/c1-2-29-16-8-6-15(7-9-16)25-11-12-26-19(28)17(23-24-20(25)26)18(27)22-13-14-5-3-4-10-21-14/h3-10H,2,11-13H2,1H3,(H,22,27)
• InChI Key: RRFNKHMKBALJJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C20H20N6O3
• Molecular Weight: 392.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including an imidazo[2,1-c][1,2,4]triazine ring, a pyridine ring, and an ethoxyphenyl group. Compounds with similar structures have been studied for their potential as CDK2 inhibitors, which could make them useful in cancer treatment.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activity

Synthesis of Novel Heterocyclic Compounds : Research in the field has led to the synthesis of novel heterocyclic compounds derived from various core structures, including imidazo[1,2-c]pyrimidines, pyridines, and triazinones. These compounds have been synthesized for their potential biological activities, such as anti-inflammatory, analgesic, and antimicrobial agents. For instance, novel benzodifuranyl, 1,3,5-triazines, and oxadiazepines have been synthesized for their COX-2 inhibitory, analgesic, and anti-inflammatory activities, showcasing the diverse applications of heterocyclic chemistry in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Agents : Some newly synthesized thiophene-based heterocycles have shown potent antimicrobial activities, suggesting their potential as leads in the development of new antimicrobial drugs. The structural diversity of these compounds allows for targeted synthesis aimed at combating various microbial strains (Mabkhot et al., 2016).

Anti-Influenza Virus Activity : Benzamide-based aminopyrazoles and their fused heterocycles have been identified for their significant antiviral activities against the H5N1 strain of the influenza A virus, demonstrating the potential of heterocyclic compounds in addressing viral pathogens (Hebishy et al., 2020).

Structural Analysis and Characterization

Structural Characterization : The synthesis and characterization of heterocyclic compounds involve various analytical techniques, including NMR, IR spectroscopy, and X-ray crystallography. These methods are crucial for confirming the structures of novel compounds and understanding their complexation properties with metals, which can be important for applications in materials science and catalysis (Kobayashi et al., 2019).

Mechanism of Action

If this compound acts as a CDK2 inhibitor like similar compounds, it would likely work by binding to the CDK2 protein and preventing it from functioning, thereby inhibiting cell division.